Cas no 2090208-67-4 (Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate)

• Product Name: Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate
• CAS No: 2090208-67-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4779676
• Update Time: 2025-08-05

Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-HYDROXY-2-METHYL-1H-BENZO[D]IMIDAZOLE-6-CARBOXYLATE
• Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate

• Inchi： 1S/C10H10N2O3/c1-5-11-7-3-6(10(14)15-2)4-8(13)9(7)12-5/h3-4,13H,1-2H3,(H,11,12)
• InChI Key： MRHCZTCYNDUNPT-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)OC)=CC2=C1N=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2

Additional information on Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate

Methyl 4-Hydroxy-2-Methyl-1H-Benzo[D]Imidazole-6-Carboxylate: A Comprehensive Overview

Methyl 4-hydroxy-2-methyl-1H-benzo[D]imidazole-6-carboxylate, with the CAS number 2090208-67-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[d]imidazoles, which are heterocyclic aromatic compounds known for their versatile applications in drug design and materials science. The structure of this compound features a benzo[d]imidazole ring system with a hydroxyl group at position 4, a methyl group at position 2, and a methyl ester at position 6. These functional groups contribute to its unique chemical properties and potential biological activities.

The synthesis of methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-6-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the imidazole ring, reducing reaction time while maintaining product quality. The presence of the hydroxyl and methyl groups in the molecule plays a crucial role in stabilizing the aromatic system, making it more resistant to oxidation and other chemical transformations.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The benzo[d]imidazole framework is known to exhibit anti-inflammatory, antioxidant, and anticancer activities. Recent research has demonstrated that methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-6-carboxylate exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding has sparked interest in further exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The unique electronic properties of the benzo[d]imidazole ring make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated the influence of substituents, such as the hydroxyl and methyl groups, on the electronic properties of the molecule. These studies have revealed that the presence of these groups can modulate the molecule's ability to conduct electricity, making it a potential candidate for advanced electronic materials.

The environmental impact of methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-6-carboxylate is another area of growing interest. As concerns about sustainability and eco-friendliness increase, there is a need to evaluate the environmental fate and toxicity of this compound. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. Preliminary results suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its potential environmental impact.

In conclusion, methyl 4-hydroxy-2-methyl-1H-benzo[d]imidazole-6-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.